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Compound of Interest

Compound Name:
Methyl 3-((3-

bromophenoxy)methyl)benzoate

CAS No.: 148255-19-0

Cat. No.: B2926095

Get Quote

Introduction & Compound Profile
Methyl 3-((3-bromophenoxy)methyl)benzoate (CAS: 148255-19-0) is a functionalized bi-aryl

ether often utilized as a scaffold in medicinal chemistry for the synthesis of enzyme inhibitors

and receptor modulators. Its structure combines a benzoate ester (susceptible to hydrolysis)

and a brominated phenyl ether (providing lipophilicity and a handle for cross-coupling

reactions).

Accurate characterization of this intermediate is critical due to the potential for regioisomeric

impurities (e.g., 2- or 4-bromo isomers) and hydrolysis byproducts (carboxylic acid derivatives)

that can compromise downstream synthetic steps.
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Property Value Notes

Formula C₁₅H₁₃BrO₃

Molecular Weight 321.17 g/mol
Monoisotopic Mass: 320.00

(⁷⁹Br) / 322.00 (⁸¹Br)

Physical State Solid/Viscous Oil
Low melting point solid

expected

Solubility
DMSO, Methanol, DCM,

Chloroform
Insoluble in water

Chromophore Benzoate/Phenyl Ether ~230 nm, 254 nm

Characterization Workflow Strategy
The following decision matrix outlines the logical flow for full structural validation and purity

assessment.
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Figure 1: Step-wise characterization workflow ensuring structural integrity before quantitative

analysis.

Protocol 1: Structural Identification by NMR
Spectroscopy
Objective: To confirm the connectivity of the ether linkage and the position of the bromine

substituent. Scientific Rationale: The benzylic methylene protons and the distinct methyl ester
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singlet provide unambiguous chemical shift markers. The splitting patterns in the aromatic

region distinguish the meta-substitution on both rings.

Experimental Parameters
Instrument: 400 MHz (or higher) NMR Spectrometer.

Solvent: Chloroform-d (CDCl₃) with TMS internal standard.

Concentration: ~10 mg in 0.6 mL solvent.

Temperature: 298 K.

Expected Spectral Data & Assignment
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Chemical Shift
(δ, ppm)

Multiplicity Integral Assignment
Mechanistic
Insight

3.93 Singlet (s) 3H -COOCH₃

Methyl ester

(deshielded by

carbonyl).

5.10 Singlet (s) 2H Ar-CH₂-O-Ar

Benzylic

methylene. Key

diagnostic peak

for ether

formation.

6.85 - 7.30 Multiplet (m) 4H
Bromophenoxy

Ring

H2', H4', H6'

shifted upfield

relative to

benzoate due to

ether oxygen

donation.

7.40 - 8.10 Multiplet (m) 4H Benzoate Ring

H2 (singlet-like)

and H6 (doublet)

are most

deshielded (~8.0

ppm) due to

ester EWG.

Critical Validation Criteria:

Integration Ratio: The ratio of the Methyl (3H) to Methylene (2H) peaks must be exactly

1.5:1. Deviation suggests solvent contamination or hydrolysis.

Benzylic Shift: If the peak at 5.10 ppm appears as a doublet or shifts significantly, suspect

hydrolysis to the benzyl alcohol intermediate.

Protocol 2: Purity and Assay by HPLC-UV
Objective: Quantitative assessment of purity and identification of potential impurities (e.g., 3-

bromophenol, methyl 3-(hydroxymethyl)benzoate). Scientific Rationale: A C18 reverse-phase
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column is selected due to the compound's hydrophobicity. Acidic mobile phase prevents peak

tailing of any hydrolyzed carboxylic acid by-products.

Method Parameters
Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

Mobile Phase A: Water + 0.1% Formic Acid (or 0.05% TFA).

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.

Column Temp: 30°C.

Detection: UV at 254 nm (primary) and 210 nm (impurity check).

Injection Volume: 5-10 µL.

Gradient Program
Time (min) % Mobile Phase B Event

0.0 40 Initial equilibration

2.0 40 Isocratic hold

12.0 95
Linear gradient to elute

lipophilic product

15.0 95 Wash

15.1 40 Re-equilibration

20.0 40 End

System Suitability & Impurity Profiling
The compound is relatively lipophilic (LogP ~4.2). Expect elution between 8–11 minutes

depending on dead volume.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2926095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Common Impurities:

Benzoic Acid Derivative (RRT ~0.6): Result of ester hydrolysis. Elutes earlier due to polarity.

3-Bromophenol (RRT ~0.4): Starting material.

Benzyl Bromide Derivative: Unreacted electrophile (potential genotoxin; monitor closely).

Sample Injection C18 Separation
(Hydrophobic Interaction)

 Partitioning UV Detector
(254 nm)

 Elution Order:
1. Acid

2. Phenol
3. Product

Chromatogram

Click to download full resolution via product page

Figure 2: HPLC separation logic based on polarity. More polar impurities elute first.

Protocol 3: Mass Spectrometry (LC-MS)
Objective: Confirmation of molecular weight and bromine isotopic signature. Scientific

Rationale: Bromine naturally exists as two stable isotopes, ⁷⁹Br (50.7%) and ⁸¹Br (49.3%). This

creates a distinct 1:1 doublet pattern in the mass spectrum (M and M+2), which serves as a

"fingerprint" for the presence of the halogen.

Method Parameters
Ionization Source: Electrospray Ionization (ESI) - Positive Mode.

Capillary Voltage: 3.5 kV.

Cone Voltage: 20-40 V (Optimize to prevent in-source fragmentation).

Scan Range: 100 – 600 m/z.

Data Interpretation[1][2][3][4]
Target Ion: [M+H]⁺ or [M+Na]⁺.
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Expected Pattern:

Peak A (⁷⁹Br): m/z ~321.0 (for [M+H]⁺)

Peak B (⁸¹Br): m/z ~323.0 (for [M+H]⁺)

Intensity Ratio: Peak A and Peak B should have approximately equal intensity (1:1).

Fragmentation: Loss of the methoxy group (-31 Da) or cleavage of the ether linkage may be

observed at higher collision energies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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